Cas no 75277-97-3 (1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one)

1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one structure
75277-97-3 structure
Product Name:1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
CAS No:75277-97-3
MF:C10H5F3OS
MW:230.206311941147
MDL:MFCD07380761
CID:3432348
PubChem ID:12627323
Update Time:2025-04-21

1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • ETHANONE, 1-BENZO[B]THIEN-2-YL-2,2,2-TRIFLUORO-
    • 2-trifluoroacetylbenzothiophene
    • 1-(Benzo[b]thiophen-2-yl)-2,2,2-trifluoroethanone
    • 1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
    • EN300-2004663
    • 75277-97-3
    • 1-(Benzo[b]thiophen-2-yl)-2,2,2-trifluoroethan-1-one
    • CID 12627323
    • 1-Benzo[b]thien-2-yl-2,2,2-trifluoro-ethanone
    • 1-(1-Benzothiophen-2-yl)-2,2,2-trifluoroethanone
    • 1-Benzo[b]thien-2-yl-2,2,2-trifluoroethanone
    • SCHEMBL2843748
    • DTXSID501258059
    • MFCD07380761
    • BRADTIQGEZQDEQ-UHFFFAOYSA-N
    • MDL: MFCD07380761
    • Inchi: 1S/C10H5F3OS/c11-10(12,13)9(14)8-5-6-3-1-2-4-7(6)15-8/h1-5H
    • InChI Key: BRADTIQGEZQDEQ-UHFFFAOYSA-N
    • SMILES: C1(C(C(F)(F)F)=O)SC2=CC=CC=C2C=1

Computed Properties

  • Exact Mass: 230.00132044Da
  • Monoisotopic Mass: 230.00132044Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 45.3Ų

1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB276633-1 g
1-Benzo[b]thien-2-yl-2,2,2-trifluoro-ethanone, 95%; .
75277-97-3 95%
1g
€598.00 2023-04-26
Enamine
EN300-2004663-1g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
1g
$986.0 2023-09-16
Enamine
EN300-2004663-5g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
5g
$2858.0 2023-09-16
Enamine
EN300-2004663-10g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
10g
$4236.0 2023-09-16
abcr
AB276633-1g
1-Benzo[b]thien-2-yl-2,2,2-trifluoro-ethanone, 95%; .
75277-97-3 95%
1g
€598.00 2025-04-16
Enamine
EN300-2004663-0.05g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
0.05g
$827.0 2023-09-16
Enamine
EN300-2004663-0.1g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
0.1g
$867.0 2023-09-16
Enamine
EN300-2004663-0.25g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
0.25g
$906.0 2023-09-16
Enamine
EN300-2004663-0.5g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
0.5g
$946.0 2023-09-16
Enamine
EN300-2004663-1.0g
1-(1-benzothiophen-2-yl)-2,2,2-trifluoroethan-1-one
75277-97-3
1g
$1157.0 2023-06-02
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